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Compound of Interest

Compound Name: Nuezhenidic acid

Cat. No.: B10817868 Get Quote

CAS Number: 183238-67-7 Molecular Formula: C₁₇H₂₄O₁₄

This technical guide provides an in-depth overview of Nuezhenidic acid, an iridoid glycoside

with noteworthy anti-inflammatory and antiviral activities. This document is intended for

researchers, scientists, and professionals in the field of drug development, offering a

compilation of its chemical properties, biological activities, and underlying mechanisms of

action.

Physicochemical and Quantitative Data
Nuezhenidic acid is a complex natural product with the following key characteristics:

Property Value Source

CAS Number 183238-67-7 [1]

Molecular Formula C₁₇H₂₄O₁₄ [1]

Molecular Weight 452.36 g/mol [2]

Solubility

Water: 9.09 mg/mL (20.09 mM)

(Sonication recommended),

DMSO: 45 mg/mL (99.48 mM)

(Sonication recommended)

[3]
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At present, specific quantitative data on the biological activity of Nuezhenidic acid, such as

half-maximal inhibitory concentration (IC₅₀) for its anti-inflammatory and antiviral effects, or

minimum inhibitory concentration (MIC) for antibacterial properties, are not readily available in

the public domain. Further research is required to establish these critical parameters.

Anti-inflammatory Activity and Signaling Pathway
Nuezhenidic acid, also referred to as Nuezhenide, has demonstrated significant anti-

inflammatory properties. The primary mechanism of this activity is through the inhibition of the

Nuclear Factor-kappa B (NF-κB) signaling pathway.

In response to pro-inflammatory stimuli such as lipopolysaccharide (LPS), the NF-κB pathway

is activated, leading to the transcription of various inflammatory mediators. Nuezhenide has

been shown to intervene in this cascade.
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Caption: NF-κB Signaling Pathway Inhibition by Nuezhenidic Acid.

Antiviral Activity
Nuezhenidic acid has been identified as an inhibitor of the influenza A virus.[3][4] The precise

mechanism of this antiviral action is an area of ongoing research.

Experimental Protocols
Detailed experimental protocols for the synthesis, extraction, and biological evaluation of

Nuezhenidic acid are not extensively documented in publicly accessible literature. However,

based on the reported anti-inflammatory studies of Nuezhenide, the following general

methodologies are applicable.

In Vitro Anti-inflammatory Assay (General Protocol)
This protocol outlines a typical workflow for assessing the anti-inflammatory effects of a

compound like Nuezhenidic acid in a cell-based model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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